Cas no 84249-60-5 (11-(hydroxymethyl)-5-methylchrysen-1-ol)

11-(hydroxymethyl)-5-methylchrysen-1-ol structure
84249-60-5 structure
Product Name:11-(hydroxymethyl)-5-methylchrysen-1-ol
CAS No:84249-60-5
MF:C20H16O2
MW:288.339845657349
CID:1821786
PubChem ID:187410
Update Time:2025-04-21

11-(hydroxymethyl)-5-methylchrysen-1-ol Chemical and Physical Properties

Names and Identifiers

    • 11-(hydroxymethyl)-5-methylchrysen-1-ol
    • 84249-60-5
    • 5-Chrysenemethanol, 7-hydroxy-11-methyl-
    • DTXSID601004495
    • Inchi: 1S/C20H16O2/c1-12-9-13-5-2-3-6-15(13)20-14(11-21)10-17-16(19(12)20)7-4-8-18(17)22/h2-10,21-22H,11H2,1H3
    • InChI Key: DURCREFWUKPCCI-UHFFFAOYSA-N
    • SMILES: OCC1C=C2C(=CC=CC2=C2C(C)=CC3C=CC=CC=3C2=1)O

Computed Properties

  • Exact Mass: 288.115029749g/mol
  • Monoisotopic Mass: 288.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 40.5Ų
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